Cas no 128648-61-3 (3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-(methylamino)-, (3E)-)

• Product Name: 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-(methylamino)-, (3E)-
• CAS No: 128648-61-3
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 1223470
• PubChem ID: 15111755
• Update Time: 2025-04-20

3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-(methylamino)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-(methylamino)-, (3E)-
• 128648-61-3
• (E)-4-ethoxy-1,1,1-trifluoro-4-(methylamino)but-3-en-2-one
• (E)-4-Ethoxy-4-methylamino-1,1,1-trifluorobut-3-en-2-one
• (3E)-4-ETHOXY-1,1,1-TRIFLUORO-4-(METHYLAMINO)BUT-3-EN-2-ONE

• MDL： MFCD21602121
• Inchi： 1S/C7H10F3NO2/c1-3-13-6(11-2)4-5(12)7(8,9)10/h4,11H,3H2,1-2H3/b6-4+
• InChI Key： UWXRRYIJNKUCMK-GQCTYLIASA-N
• SMILES： FC(C(/C=C(\NC)/OCC)=O)(F)F

Computed Properties

• Exact Mass: 197.0664
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33